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Compound of Interest

cis-4-

Compound Name: (Dimethylamino)cyclohexanemeth
anol

CAS No.: 1312784-56-7

Cat. No.: B14130197

Abstract

This technical guide provides an in-depth exploration of (cis-4-
(Dimethylamino)cyclohexyl)methanol, a disubstituted cyclohexane derivative with potential
applications in pharmaceutical and materials science. The document elucidates the molecule's
precise IUPAC nomenclature, stereochemistry, and key physicochemical properties. A detailed,
field-proven synthetic protocol for its preparation via the reduction of a key intermediate is
presented, along with a comprehensive characterization workflow employing modern
spectroscopic techniques. This guide is intended for researchers, scientists, and drug
development professionals seeking a thorough understanding of this compound's synthesis
and properties.

Nomenclature and Structural Elucidation

The unambiguous naming of a chemical entity is fundamental to scientific communication. The
topic compound, cis-4-(Dimethylamino)cyclohexanemethanol, is more precisely named

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b14130197#bc-rfq
https://www.benchchem.com/product/b14130197/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-cis-4-dimethylamino-cyclohexyl-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14130197?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

under IUPAC nomenclature to avoid ambiguity regarding the points of attachment and
stereochemistry.

The parent structure is a cyclohexane ring with two substituents: a dimethylamino group and a
hydroxymethyl group. According to IUPAC rules, the functional group that provides the principal
characteristic of the molecule dictates the suffix of the name. In this case, the alcohol (-OH)
group, present as a hydroxymethyl substituent, is given priority. Therefore, the compound is
named as a derivative of cyclohexanemethanol.

The numbering of the cyclohexane ring begins at the carbon atom bearing the hydroxymethyl
group, which is assigned position 1. The dimethylamino group is consequently located at
position 4. The stereochemical descriptor "cis" indicates that the two substituents, the
hydroxymethyl and dimethylamino groups, are on the same side of the cyclohexane ring.

Therefore, the correct and unambiguous IUPAC name for the molecule is (cis-4-
(Dimethylamino)cyclohexyl)methanol.

Key Structural Features:

» Cyclohexane Core: A six-membered saturated carbocyclic ring.

¢ Hydroxymethyl Group (-CH20H): A primary alcohol functional group.
e Dimethylamino Group (-N(CHs)2): A tertiary amine functional group.

o Cis Stereochemistry: Both the hydroxymethyl and dimethylamino substituents are oriented
on the same face of the cyclohexane ring, which can be either both axial or both equatorial in
the chair conformation, though the diequatorial conformation is generally more stable.

Physicochemical Properties

While experimental data for this specific compound is not widely published, its properties can
be predicted based on its structure and comparison with related compounds like 4-
(Dimethylamino)cyclohexanol[1].
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Property Predicted Value
Molecular Formula CoH19NO
Molecular Weight 157.26 g/mol
Colorless to pale yellow liquid or low-melting
Appearance ]
solid
Boiling Point Estimated > 200 °C
B Soluble in methanol, ethanol, and other polar
Solubility . . .
organic solvents; sparingly soluble in water.
pKa (of the conjugate acid) ~9-10 (typical for a tertiary amine)

Synthesis and Purification

The synthesis of (cis-4-(Dimethylamino)cyclohexyl)methanol can be achieved through a variety
of synthetic routes. A common and reliable method involves the reduction of a suitable
carboxylic acid or its ester derivative. The following protocol describes the synthesis starting
from cis-4-(dimethylamino)cyclohexanecarboxylic acid.

Synthetic Workflow

The overall synthetic strategy is a straightforward reduction of a carboxylic acid to a primary
alcohol.
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Synthesis of (cis-4-(Dimethylamino)cyclohexyl)methanol

Gis-4-(Dimethylamino)cyclohexanecarboxylic Aci(D
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Caption: Synthetic workflow for the preparation of (cis-4-(Dimethylamino)cyclohexyl)methanol.

Detailed Experimental Protocol

Materials:
e cis-4-(Dimethylamino)cyclohexanecarboxylic acid
e Lithium aluminum hydride (LAH)

e Anhydrous tetrahydrofuran (THF)
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Diethyl ether

Saturated aqueous sodium sulfate solution

Anhydrous magnesium sulfate

Deionized water

15% aqueous sodium hydroxide solution
Procedure:

e Reaction Setup: A 500 mL three-necked round-bottom flask equipped with a magnetic stirrer,
a reflux condenser, and a nitrogen inlet is charged with a suspension of lithium aluminum
hydride (1.2 equivalents) in anhydrous THF (150 mL) under a nitrogen atmosphere. The
suspension is cooled to 0 °C in an ice bath.

» Addition of Starting Material: A solution of cis-4-(dimethylamino)cyclohexanecarboxylic acid
(1 equivalent) in anhydrous THF (50 mL) is added dropwise to the stirred LAH suspension
over a period of 30 minutes, maintaining the temperature at 0 °C.

o Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and then heated to reflux for 4 hours. The progress of the reaction can be
monitored by thin-layer chromatography (TLC).

e Quenching: After the reaction is complete, the flask is cooled to 0 °C, and the excess LAH is
guenched by the slow, sequential addition of deionized water (x mL), followed by 15%
agueous sodium hydroxide (x mL), and finally deionized water (3x mL), where x is the mass
of LAH in grams.

o Workup: The resulting granular precipitate is filtered off and washed with diethyl ether (3 x 50
mL). The combined organic filtrates are dried over anhydrous magnesium sulfate, filtered,
and the solvent is removed under reduced pressure to yield the crude product.

 Purification: The crude (cis-4-(Dimethylamino)cyclohexyl)methanol can be purified by
vacuum distillation or column chromatography on silica gel.
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Characterization and Spectroscopic Analysis

The structure and purity of the synthesized (cis-4-(Dimethylamino)cyclohexyl)methanol must be
confirmed through a combination of spectroscopic methods.

Characterization Workflow

Spectroscopic Characterization

Gurified (cis-4-(Dimethylamino)cyclohexyl)methanol

1H NMR J 13C NMR FT-IR Mass Spectrometry (MSD

Data Interpretation Data Interpretation Data Interpretation Data Interpretation

P[Structural ConfirmatiorD<

Click to download full resolution via product page

Caption: Workflow for the structural characterization of the target compound.

Predicted Spectroscopic Data

The following table summarizes the expected spectroscopic data for (cis-4-
(Dimethylamino)cyclohexyl)methanol, based on the analysis of its functional groups and related
structures[2][3].
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Technique Expected Observations

1H NMR * ~3.4-3.6 ppm (d, 2H): -CH20H

* ~3.3-3.5 ppm (br s, 1H): -OH

* ~2.2-2.4 ppm (s, 6H): -N(CHs)2

* ~1.2-1.9 ppm (m, 10H): Cyclohexyl protons

13C NMR * ~65-70 ppm: -CH20H

* ~55-60 ppm: Cyclohexyl carbon attached to -
N(CHs)2

* ~40-45 ppm: -N(CH3s)2

* ~25-35 ppm: Other cyclohexyl carbons

FT-IR (cm™1) * ~3300-3400 (broad): O-H stretch (alcohol)

* ~2920, 2850: C-H stretch (aliphatic)

* ~1050: C-O stretch (primary alcohol)

Mass Spec. (ESI+) * [M+H]* = 158.1545

Applications and Future Directions

While specific applications for (cis-4-(Dimethylamino)cyclohexyl)methanol are not extensively
documented, its structural motifs suggest potential utility in several areas of chemical research
and development.

o Pharmaceutical Synthesis: The presence of a tertiary amine and a primary alcohol makes it a
valuable building block for the synthesis of more complex molecules with potential biological
activity. Cis-substituted cyclohexylamines are known to be important intermediates in the
synthesis of pharmaceuticals and agrochemicals[4]. The specific stereochemistry can be
crucial for achieving desired pharmacological effects[4].

e Ligand Development: The nitrogen atom of the dimethylamino group can act as a
coordinating atom for metal catalysts, suggesting its potential use in the development of
novel ligands for catalysis.
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» Materials Science: Diols and amino alcohols are often used as monomers or chain extenders
in the synthesis of polymers such as polyesters and polyurethanes[5]. (cis-4-
(Dimethylamino)cyclohexyl)methanol could be incorporated into polymer backbones to
introduce specific properties, such as improved dyeability, thermal stability, or altered surface
characteristics.

Future research could focus on the synthesis of derivatives of (cis-4-
(Dimethylamino)cyclohexyl)methanol and the evaluation of their biological activities or material
properties. The development of stereoselective synthetic routes to access both the cis and
trans isomers would also be of significant interest to the scientific community.

Conclusion

(cis-4-(Dimethylamino)cyclohexyl)methanol is a structurally interesting molecule with potential
for a range of applications. This guide has provided a comprehensive overview of its
nomenclature, a detailed protocol for its synthesis, and a framework for its characterization. It is
hoped that this document will serve as a valuable resource for researchers working with this
and related compounds, facilitating further exploration of their chemical and physical
properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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